![molecular formula C11H9N3O3 B2625164 2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine CAS No. 861210-82-4](/img/structure/B2625164.png)
2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine
Description
“2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine” is a chemical compound with the molecular formula C11H9N3O3 and a molecular weight of 231.211 . It is intended for research use only.
Molecular Structure Analysis
The molecular structure of “2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine” is represented by the formula C11H9N3O3 . The molecular weight of this compound is 231.211 .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine, focusing on six unique fields:
Antimicrobial Activity
2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine has shown promising antimicrobial properties. This compound can inhibit the growth of various bacteria and fungi, making it a potential candidate for developing new antibiotics. Its unique structure allows it to interfere with microbial cell wall synthesis and protein function, leading to effective microbial control .
Antitumor Activity
Research indicates that 2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine exhibits significant antitumor activity. It can induce apoptosis in cancer cells and inhibit tumor growth. This compound targets specific pathways involved in cell proliferation and survival, making it a valuable asset in cancer therapy .
Anti-inflammatory Properties
This compound has been studied for its anti-inflammatory effects. It can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and enzymes. This makes it a potential therapeutic agent for treating inflammatory diseases such as arthritis and inflammatory bowel disease .
Antioxidant Activity
2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine possesses antioxidant properties, which help in neutralizing free radicals and reducing oxidative stress. This activity is crucial in preventing cellular damage and aging, and it can be beneficial in managing conditions like cardiovascular diseases and neurodegenerative disorders .
Kinase Inhibition
This compound has been identified as a potent kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling and regulation. By inhibiting specific kinases, 2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine can modulate various cellular processes, including cell growth, differentiation, and apoptosis. This makes it a potential candidate for targeted cancer therapies .
Fluorescent Probes
Due to its unique chemical structure, 2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine can be used as a fluorescent probe in biological research. It can help in visualizing and tracking biological molecules and processes in real-time, providing valuable insights into cellular functions and interactions .
properties
IUPAC Name |
[(E)-1-pyrazin-2-ylethylideneamino] furan-2-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9N3O3/c1-8(9-7-12-4-5-13-9)14-17-11(15)10-3-2-6-16-10/h2-7H,1H3/b14-8+ |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FJDPBUAAEJPCLQ-RIYZIHGNSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=NOC(=O)C1=CC=CO1)C2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=N\OC(=O)C1=CC=CO1)/C2=NC=CN=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9N3O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(2-Furylcarbonyl)oxy]ethanimidoyl}pyrazine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(2-(7-fluoro-3-oxo-2,3-dihydrobenzo[f][1,4]oxazepin-4(5H)-yl)ethyl)-6-(trifluoromethyl)nicotinamide](/img/structure/B2625085.png)
![methyl 1-{[(8-oxo-1,5,6,8-tetrahydro-2H-1,5-methanopyrido[1,2-a][1,5]diazocin-3(4H)-yl)carbonyl]amino}cyclohexanecarboxylate](/img/structure/B2625088.png)
![3-[[4-[4-[(2-Carbamoyl-1-benzofuran-3-yl)carbamoyl]phenoxy]benzoyl]amino]-1-benzofuran-2-carboxamide](/img/structure/B2625089.png)
![2-{2-[3-(4-fluorophenyl)-1,2,4-oxadiazol-5-yl]-1H-pyrrol-1-yl}-N-(3-methoxyphenyl)acetamide](/img/structure/B2625091.png)
![(Z)-methyl 2-(6-((4-methylbenzoyl)imino)-[1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-7(6H)-yl)acetate](/img/structure/B2625093.png)
![3-(benzenesulfonyl)-N-[(4-methylphenyl)methyl]quinolin-4-amine](/img/structure/B2625094.png)
![ethyl 4-(4-oxo-2-thioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)piperidine-1-carboxylate](/img/structure/B2625096.png)
![Methyl 2-(2-methyl-5-oxopyrazolidine-3-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate](/img/structure/B2625099.png)
![1-[(3,5-dimethylisoxazol-4-yl)methyl]-5-(3-methyl-1,2,4-oxadiazol-5-yl)pyridin-2(1H)-one](/img/structure/B2625100.png)
![2-ethyl-5-((2-fluorobenzyl)thio)-6-(4-methoxybenzyl)-2H-pyrazolo[4,3-d]pyrimidin-7(6H)-one](/img/structure/B2625103.png)